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Compound of Interest

Compound Name: 3,4'-Oxydianiline

Cat. No.: B046408 Get Quote

Essential Safety and Handling Guide for 3,4'-
Oxydianiline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,4'-Oxydianiline. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
3,4'-Oxydianiline (also known as 3,4'-ODA) is a hazardous chemical that requires careful

handling.[1][2] It is classified as toxic if swallowed, in contact with skin, or if inhaled.[1] The

substance is also suspected of causing genetic defects, and damaging fertility or the unborn

child.[1] Furthermore, it may cause an allergic skin reaction and is very toxic to aquatic life with

long-lasting effects.[1]
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Hazard Classification GHS Code Description

Acute Toxicity (Oral, Dermal,

Inhalation)
H301+H311+H331

Toxic if swallowed, in contact

with skin or if inhaled.[1]

Skin Sensitization H317
May cause an allergic skin

reaction.[1]

Germ Cell Mutagenicity H341
Suspected of causing genetic

defects.[1]

Reproductive Toxicity H361fd
Suspected of damaging fertility

or the unborn child.[1]

Hazardous to the Aquatic

Environment (Chronic)
H410

Very toxic to aquatic life with

long lasting effects.[1]

Physical and Chemical Properties:

Property Value

Physical State Solid: Powder.[1]

Color Pale Yellow/Reddish Yellow.[1]

Melting Point 61-67 °C.[1]

Molecular Formula C12H12N2O.[1]

Molecular Weight 200.24 g/mol .[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 3,4'-Oxydianiline to minimize

exposure.

Eye and Face Protection: Wear eye protection with side shields that are tested and approved

under appropriate government standards such as EN166 (EU) or ANSI Z.87.1.[1][3] A face

shield may be required for operations with a significant risk of splashing or explosion.[3][4]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[5] Gloves must be

inspected before use and changed immediately upon contamination.[1][3] Proper glove

removal technique should be followed to avoid skin contact.[1]

Body Protection: A standard laboratory coat must be worn.[5] For activities with a higher risk

of exposure, specialized protective clothing may be necessary.[1] Contaminated work

clothing should not be allowed out of the workplace.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhalation of dust. If engineering controls are insufficient or

during emergency situations, a full-face particle respirator type N99 (US) or type P2 (EN

143) respirator cartridges should be used.[1] When dusts are generated, a respirator is

required.

Operational and Handling Plan
Engineering Controls:

Always handle 3,4'-Oxydianiline in a well-ventilated area or within a chemical fume hood.

Ensure that a washing facility, including an eyewash station and safety shower, is readily

accessible.[1]

Safe Handling Protocol:

Read and understand the Safety Data Sheet (SDS) before working with the chemical.

Avoid all contact with skin, eyes, and clothing.[1] Do not breathe in the dust.

Weigh and handle the solid material in a way that minimizes dust generation.[1]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Keep the container tightly closed when not in use.

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Safe_Disposal_of_4_4_1_3_4_Oxadiazole_2_5_diyl_dianiline_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_4_1_3_4_Oxadiazole_2_5_diyl_dianiline_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://www.benchchem.com/product/b046408?utm_src=pdf-body
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://downloads.ossila.com/msds/3-4-oxydianiline-3-4-oda.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a well-ventilated, dry place.

Keep the container tightly closed.[1]

Store in a locked-up area accessible only to authorized personnel.[1]

The recommended storage temperature is ambient.[1]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[1][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill Response Workflow:
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Caption: Workflow for responding to a 3,4'-Oxydianiline spill.
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Spill Cleanup Steps:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wear the appropriate PPE as described in Section 2.[1]

Carefully sweep up the spilled solid material, avoiding dust generation.[1] If possible, use a

vacuum cleaner equipped with a HEPA filter.[1]

Collect the spilled material and any contaminated cleaning materials into a designated,

sealed container for hazardous waste.[5][7]

Clean the spill area with soap and water.[8]

Dispose of all waste according to regulations.[1]

Disposal Plan
Disposal of 3,4'-Oxydianiline and its contaminated materials must be handled as hazardous

waste.

Disposal Protocol:

Segregation: Do not mix 3,4'-Oxydianiline waste with other waste streams.[5] Keep it in a

designated and clearly labeled container.[5]

Containerization: Use a chemically resistant, leak-proof container with a secure lid for all

waste, including contaminated PPE and cleaning materials.[5]

Labeling: Clearly label the waste container as "Hazardous Waste" and identify the contents

as "3,4'-Oxydianiline Waste".[5] Include the date when the waste was first added.[5]

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area

away from incompatible materials.[5]
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Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

[5] Do not dispose of it in the regular trash or down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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